4-methanesulfonyl-3-methoxybenzaldehyde
Description
4-methanesulfonyl-3-methoxybenzaldehyde is a chemical compound with the CAS Number: 1415609-52-7 . It has a molecular weight of 214.24 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 3-methoxy-4-(methylsulfonyl)benzaldehyde . The InChI code for the compound is 1S/C9H10O4S/c1-13-8-5-7(6-10)3-4-9(8)14(2,11)12/h3-6H,1-2H3 . This indicates that the compound has a benzene ring with methoxy (-OCH3) and methanesulfonyl (-SO2CH3) substituents.Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 , which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding release to the environment and disposing of contents/container to an approved waste disposal plant .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methanesulfonyl-3-methoxybenzaldehyde can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-methoxybenzaldehyde", "methanesulfonyl chloride", "sodium hydroxide", "acetic acid", "sodium acetate", "sodium borohydride", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: 4-methoxybenzaldehyde is reacted with methanesulfonyl chloride in the presence of sodium hydroxide to yield 4-methanesulfonyl-3-methoxybenzaldehyde.", "Step 2: The crude product from step 1 is dissolved in acetic acid and sodium acetate is added. The mixture is then stirred at room temperature for several hours to allow for the formation of the corresponding imine.", "Step 3: Sodium borohydride is added to the reaction mixture from step 2 to reduce the imine to the corresponding amine.", "Step 4: The product from step 3 is then treated with methanol and diethyl ether to precipitate the desired product, which is then filtered and dried.", "Step 5: The final product is purified by recrystallization from a suitable solvent such as methanol or ethanol." ] } | |
CAS No. |
1415609-52-7 |
Molecular Formula |
C9H10O4S |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
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